Cas no 31931-77-8 (Ethanone,1-(2-ethyl-5-methyl-3-pyridinyl)-)

Ethanone,1-(2-ethyl-5-methyl-3-pyridinyl)- structure
31931-77-8 structure
Product Name:Ethanone,1-(2-ethyl-5-methyl-3-pyridinyl)-
CAS No:31931-77-8
MF:C10H13NO
MW:163.216322660446
CID:300164
PubChem ID:119089666
Update Time:2025-04-19

Ethanone,1-(2-ethyl-5-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-ethyl-5-methyl-3-pyridinyl)-
    • Ketone,2-ethyl-5-methyl-3-pyridyl methyl (8CI)
    • DTXSID301273986
    • 1-(2-Ethyl-5-methyl-3-pyridinyl)ethanone
    • 31931-77-8
    • Inchi: 1S/C10H13NO/c1-4-10-9(8(3)12)5-7(2)6-11-10/h5-6H,4H2,1-3H3
    • InChI Key: KKRXDACWSFGHEU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC(C)=CN=C1CC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 29.96
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